Cas no 1007455-21-1 (2-Bromo-4-fluoro-5-methoxybenzoic acid)

• Product Name: 2-Bromo-4-fluoro-5-methoxybenzoic acid
• CAS No: 1007455-21-1
• MF: C₈H₆BrFO₃
• MW: 249.033845424652
• MDL: MFCD13193242
• CID: 1095495
• Update Time: 2025-04-20

2-Bromo-4-fluoro-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-fluoro-5-methoxybenzoic acid

• MDL： MFCD13193242
• Inchi： 1S/C8H6BrFO3/c1-13-7-2-4(8(11)12)5(9)3-6(7)10/h2-3H,1H3,(H,11,12)
• InChI Key： HECJSMILDFGZPA-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C(=O)O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.701±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.2 g/l) (25 º C),